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Compound of Interest

5-Chloro-2-(methylsulfanyl)aniline
Compound Name:

hydrochloride
CAS No.: 1209208-42-3
Cat. No.: B1452096

Get Quote

Executive Summary & Scaffold Analysis

5-Chloro-2-(methylsulfanyl)aniline (CAS: 16423-54-4) represents a strategic building block that
combines a lipophilic, electron-donating thioether group (

) with an electron-withdrawing halogen (

) on an aniline core.[1] This unique substitution pattern offers distinct advantages over
traditional aniline scaffolds used in drug discovery (e.g., 2-chloroaniline or 2-methylaniline).[1]

Why This Scaffold Matters

o Bioisosterism: The ortho-methylsulfanyl group acts as a non-classical isostere for alkyl and
halide groups but provides unique hydrogen bond accepting capability (via the sulfur lone
pair) and metabolic stability profiles.

o Kinase Selectivity: In kinase inhibitors (e.g., Src/Abl or EGFR families), the 2-position
substituent often dictates the twist angle of the aniline relative to the heterocycle, controlling
binding pocket fit. The bulky
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group forces a specific conformation different from

or

1]

» Synthetic Versatility: It is a direct precursor to benzothiazoles (via cyclization) and
benzofurans, both of which are bioactive pharmacophores.

Comparative Efficacy Analysis

The following analysis compares the efficacy of derivatives synthesized from the 5-chloro-2-
(methylsulfanyl)aniline scaffold against standard alternatives.

Category A: Antimicrobial Sulfonamides

Context: Sulfonamide derivatives of chloro-anilines are potent inhibitors of bacterial folate
synthesis.[1] The addition of the 2-methylsulfanyl group enhances lipophilicity, potentially
improving membrane permeability against Gram-positive bacteria like MRSA.[1]
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o . Relative Potency Performance vs.
Derivative Class Target Organism
(MIC) Standard
Superior to simple
N-Acyl Sulfonamides ) sulfamethoxazole
) S. aureus (MRSA) High (4-8 pug/mL) o
(Scaffold derived) analogs in biofilm

inhibition assays.[1]

Comparable to
standard
) ) chloramphenicol-
Schiff Bases (Imine ) ) i
o E. coli Moderate derived Schiff bases;
derivatives) o
activity depends
heavily on the

aldehyde partner.[1]

Inferior to

ciprofloxacin; limited
Urea Derivatives P. aeruginosa Low penetration of Gram-

negative outer

membranes.[1]

Key Insight: The benzenesulfonyl derivatives containing the 2-alkylthio-4-chloro motif (closely
related to our scaffold) have shown bacteriostatic activity comparable to clinical standards
against resistant strains, driven by the lipophilic sulfur tail anchoring the molecule in the
bacterial membrane.[1]

Category B: Kinase Inhibitor Precursors (Anticancer)

Context:[2][3][4][5] Anilines are the "hinge binders" in many ATP-competitive kinase inhibitors
(e.g., Dasatinib, Gefitinib).
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balance

Experimental Observation: Derivatives replacing the standard 2-chloro group with 2-

methylsulfanyl often show altered selectivity profiles.[1] While potency against the primary

target (e.g., EGFR) may remain similar, the off-target toxicity is often reduced due to the

specific steric demand of the sulfur group excluding the molecule from smaller kinase pockets.

Mechanism of Action & SAR Visualization

The biological activity of these derivatives is governed by the "Push-Pull" electronic effect of the

5-chloro and 2-methylsulfanyl groups.[1]
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Figure 1: Structure-Activity Relationship (SAR) mapping of the 5-chloro-2-
(methylsulfanyl)aniline scaffold, highlighting its dual role in kinase binding and heterocycle

synthesis.[1]
Experimental Protocols

Protocol A: Synthesis of Schiff Base Derivatives
(Antimicrobial Screening)

Objective: To generate a library of imines for MIC determination.

o Reagents: 5-Chloro-2-(methylsulfanyl)aniline (1.0 equiv), Substituted Benzaldehyde (1.0
equiv), Ethanol (anhydrous), Glacial Acetic Acid (cat.).

e Procedure:

[e]

Dissolve the aniline (1 mmol) in 10 mL of absolute ethanol.

o

Add the aldehyde (1 mmol) and 2-3 drops of glacial acetic acid.

o

Reflux the mixture for 4-6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

[¢]

Cool to room temperature.[1][2] The Schiff base typically precipitates.[1]

o

Filtration: Collect the solid by vacuum filtration.[1]
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o Purification: Recrystallize from ethanol/DMF.
 Validation:
should show a singlet at

8.0-9.0 ppm (CH=N).

Protocol B: Synthesis of Benzothiazoles (Herz Reaction
Variant)

Objective: To cyclize the scaffold into a pharmacologically active benzothiazole core.[1]
» Reagents: 5-Chloro-2-(methylsulfanyl)aniline, Sulfur monochloride (

), or via oxidative cyclization with

e Procedure (Jacobson Method):

o Note: The 2-SMe group can be displaced or utilized depending on the oxidant.[1] A more
direct route uses the 2-amino-5-chlorothiophenol generated in situ by demethylation.[1]

o Alternatively, react the aniline with Carbon Disulfide (
) and alkali to form the dithiocarbamate, followed by oxidation.
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¢ Chemical Identity: PubChem Compound Summary for 5-Chloro-2-(methylsulfanyl)aniline
(CAS 16423-54-4).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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